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Compound of Interest

Compound Name: Barakol

Cat. No.: B1226628 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of chemical compounds is paramount. This document provides essential logistical

and safety information for the proper disposal of Barakol, a bioactive compound isolated from

the plant Cassia siamea.

Given that a specific Safety Data Sheet (SDS) with official disposal procedures for Barakol is
not readily available, the following guidelines are based on general principles of laboratory

chemical waste management. It is crucial to consult with your institution's Environmental Health

and Safety (EHS) department for site-specific protocols and to ensure full compliance with all

applicable regulations.

Key Chemical and Physical Properties of Barakol
Understanding the properties of Barakol is the first step toward its safe handling and disposal.

The following table summarizes key data for Barakol (CAS No. 24506-68-1).[1][2]
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Property Value

Chemical Name
2,5-Dimethyl-3aH-pyrano(2,3,4-de)-1-

benzopyran-3a,8-diol[2]

CAS Number 24506-68-1[1][2]

Molecular Formula C₁₃H₁₂O₄[1][2]

Molecular Weight 232.23 g/mol [1][2]

Appearance Pale lemon-yellow crystals[1]

Melting Point 165°C (decomposes)[1]

Solubility
Readily soluble in water; soluble in methanol,

ethanol, and acetone.[1]

Stability

Unstable under alkaline conditions; solutions

can undergo auto-oxidation when exposed to

light.[3]

Experimental Protocols for Disposal
In the absence of specific inactivation or neutralization protocols for Barakol, the primary

method of disposal is through collection and transfer to a certified hazardous waste

management facility.

Step-by-Step Disposal Procedure
The following procedure outlines the recommended steps for the disposal of Barakol from a

laboratory setting.

Waste Identification and Classification:

Treat all Barakol waste as potentially hazardous chemical waste. This includes pure

Barakol, solutions containing Barakol, and any materials contaminated with Barakol
(e.g., gloves, weighing paper, contaminated glassware).
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Due to its bioactive nature and potential hepatotoxicity, it is prudent to handle Barakol with

care.[4][5]

Waste Segregation:

Collect solid Barakol waste separately from liquid waste.

Do not mix Barakol waste with other chemical waste streams unless explicitly permitted

by your institution's EHS guidelines. Incompatible wastes can lead to dangerous reactions.

Container Selection and Labeling:

Use a designated, leak-proof, and chemically compatible container for collecting Barakol
waste. For solid waste, a securely sealed plastic container is appropriate.

The container must be clearly labeled as "Hazardous Waste."[6][7][8][9]

The label should include the following information, written in pencil or permanent marker:

[6][10]

The words "Hazardous Waste"

The full chemical name: "Barakol" and its CAS number: "24506-68-1"

An approximate amount or concentration of the waste.

The date when waste was first added to the container.[11]

The name and contact information of the generating researcher or lab.

Any known hazards (e.g., "Bioactive," "Handle with Care").

Waste Accumulation and Storage:

Store the waste container in a designated and secure satellite accumulation area within

the laboratory.

Keep the container closed at all times, except when adding waste.
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Store away from light and sources of heat, given Barakol's sensitivity.[3]

Disposal Request and Pickup:

Once the waste container is full, or in accordance with your institution's policies, submit a

request for chemical waste pickup to your EHS department.

Do not dispose of Barakol waste down the drain or in the regular trash.[12][13][14]

Disposal Workflow Diagram
The following diagram illustrates the logical flow for the proper disposal of Barakol.
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Barakol Disposal Workflow

Start: Barakol Waste Generated

Identify as Potentially
Hazardous Chemical Waste

Segregate Solid and
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Select Appropriate Labeled
Hazardous Waste Container

Label Container with:
- 'Hazardous Waste'

- 'Barakol, CAS: 24506-68-1'
- Amount & Date

- Contact Information
- Known Hazards

Accumulate Waste in a
Designated Secure Area

Store Away from
Light and Heat

Request Waste Pickup
from EHS Department

End: Proper Disposal by
Certified Facility
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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